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Compound of Interest

Compound Name: Cycloundeca-1,5-diene

Cat. No.: B15435240 Get Quote

A Technical Guide to Cycloundeca-1,5-diene: Synthesis, Properties, and Experimental

Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of Cycloundeca-1,5-
diene, an eleven-membered cyclic olefin. Due to the limited availability of specific experimental

data for this particular molecule, this guide draws upon established principles and documented

findings for analogous medium-ring dienes (C9-C12) to present a predictive but scientifically

grounded resource. The guide covers physicochemical properties, general synthetic strategies,

and hypothetical experimental protocols and signaling pathway interactions.

Introduction
Cycloundeca-1,5-diene is a cyclic hydrocarbon featuring an eleven-membered ring with two

double bonds at the 1 and 5 positions. As a medium-sized ring, its chemistry is governed by a

unique interplay of ring strain, transannular interactions, and conformational flexibility. Such

molecules are of significant interest in organic synthesis and drug discovery due to their

potential to occupy novel chemical space and serve as scaffolds for complex molecular

architectures.

While specific data for Cycloundeca-1,5-diene is scarce in the current literature, a single

substituted derivative, 3,7-Cycloundecadien-1-ol, 1,5,5,8-tetramethyl-, (E,E)-, has been

assigned the CAS Registry Number 28446-26-6[1]. This guide will, therefore, extrapolate from

the known chemistry of closely related and better-studied medium-ring dienes to provide a

useful reference for researchers.
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Physicochemical and Spectroscopic Data
Quantitative data for the parent Cycloundeca-1,5-diene is not readily available. The following

table summarizes predicted and analogous data for medium-ring dienes.

Property Predicted/Analogous Value Notes

Molecular Formula C₁₁H₁₈

Molecular Weight 150.26 g/mol

CAS Registry Number
Not assigned for parent

compound.

28446-26-6 for a tetramethyl

derivative[1].

Boiling Point ~210-220 °C
Extrapolated from trends in

cycloalkadienes.

Density ~0.85-0.88 g/cm³
Based on similar cyclic

hydrocarbons.

¹³C NMR (CDCl₃, ppm)
δ ~125-135 (olefinic), ~25-35

(allylic & aliphatic)

Predicted chemical shifts for

sp² and sp³ carbons.

¹H NMR (CDCl₃, ppm)
δ ~5.0-5.8 (olefinic), ~1.8-2.5

(allylic), ~1.2-1.8 (aliphatic)

Predicted chemical shifts for

different proton environments.

IR (cm⁻¹)
~3020 (C-H, sp²), ~2925, 2855

(C-H, sp³), ~1650 (C=C)

Characteristic vibrational

frequencies.

Mass Spectrometry (m/z)
150 (M⁺), characteristic

fragmentation pattern

Molecular ion peak and

expected fragmentation.

Synthesis of Medium-Ring Dienes: Experimental
Protocols
The synthesis of eleven-membered rings is a significant challenge in organic chemistry due to

unfavorable entropic and enthalpic factors. However, several strategies have been successfully

employed for the construction of medium-sized rings.

Ring-Closing Metathesis (RCM)
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Ring-closing metathesis is a powerful tool for the formation of cyclic olefins. For the synthesis

of Cycloundeca-1,5-diene, a suitable acyclic diene precursor would be required.

Experimental Protocol (Hypothetical):

Precursor Synthesis: An acyclic undecatriene, such as undeca-1,5,10-triene, is synthesized

via standard organic methods (e.g., Grignard reactions, Wittig olefination).

Cyclization Reaction:

To a solution of the acyclic precursor (1.0 mmol) in dry, degassed dichloromethane (100

mL) under an argon atmosphere, is added a solution of a Grubbs-type catalyst (e.g.,

Grubbs' second-generation catalyst, 0.05 mmol) in dichloromethane (10 mL) dropwise

over 4 hours.

The reaction mixture is stirred at room temperature for 12-24 hours.

Progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS).

Workup and Purification:

The reaction is quenched by the addition of ethyl vinyl ether (1 mL).

The solvent is removed under reduced pressure.

The residue is purified by column chromatography on silica gel (eluent: hexanes) to afford

the desired Cycloundeca-1,5-diene.

Logical Workflow for RCM Synthesis:

Acyclic Undecatriene

Ring-Closing Metathesis

Grubbs' Catalyst

Purification Cycloundeca-1,5-diene
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Caption: Workflow for the synthesis of Cycloundeca-1,5-diene via RCM.

Other Synthetic Approaches
Ramberg-Bäcklund Reaction: This reaction can be used to form carbon-carbon double

bonds from α-halo sulfones, and its intramolecular variant is suitable for ring formation.

McMurry Coupling: Reductive coupling of two carbonyl groups using a low-valent titanium

reagent can be employed to form cyclic alkenes.

Potential Signaling Pathway Interactions in Drug
Development
While there is no direct evidence of Cycloundeca-1,5-diene's biological activity, its structural

motifs are present in various natural products with known pharmacological properties. For

instance, many macrocyclic and medium-ring compounds interact with protein kinases, G-

protein coupled receptors (GPCRs), and ion channels. The conformational flexibility of the

eleven-membered ring could allow it to bind to hydrophobic pockets of target proteins.

Hypothetical Signaling Pathway Inhibition:
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Caption: Potential inhibition of a receptor tyrosine kinase signaling pathway.

Conclusion
Cycloundeca-1,5-diene represents an intriguing yet underexplored molecule in the realm of

medium-ring chemistry. This technical guide provides a foundational understanding of its likely

properties and synthetic accessibility based on the established chemistry of related

compounds. The presented hypothetical protocols and pathways are intended to serve as a

starting point for researchers and drug development professionals interested in exploring the

potential of this and other medium-sized ring structures. Further experimental investigation is

necessary to fully elucidate the specific characteristics and applications of Cycloundeca-1,5-
diene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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